Cas no 81286-16-0 (Somatostatin-28 (1-12))

• Product Name: Somatostatin-28 (1-12)
• CAS No: 81286-16-0
• MF: C₄₉H₈₁N₁₇O₁₉S
• MW: 1244.33494925499
• CID: 986607
• PubChem ID: 5487587
• Update Time: 2025-05-20

Somatostatin-28 (1-12) Chemical and Physical Properties

Names and Identifiers

• somatostatin 28-(1-12)
• Somatostatin-28 (1-12)
• Ser-Ala-Asn-Ser-Asn-Pro-Ala-Met-Ala-Pro-Arg-Glu-OH
• L-Glutamic acid, N-(N2-(1-(N-(N-(N-(1-(N2-(N-(N2-(N-L-seryl-L-alanyl)-L-asparaginyl)-L-seryl)-L-asparaginyl)-L-prolyl)-L-alanyl)-L-methionyl)-L-alanyl)-L-prolyl)-L-arginyl)-
• 1-12-Somatostatin-28
• L-Glutamic acid, N-[N2-[1-[N-[N-[N-[1-[N2-[N-[N2-(N-L-seryl-L-alanyl)-L-asparaginyl]-L-seryl]-L-asparaginyl]-L-prolyl]-L-alanyl]-L-methionyl]-L-alanyl]-L-prolyl]-L-arginyl]- (ZCI)
• L-Seryl-L-alanyl-L-asparaginyl-L-seryl-L-asparaginyl-L-prolyl-L-alanyl-L-methionyl-L-alanyl-L-prolyl-L-arginyl-L-glutamic acid (ACI)
• 163: PN: US20090175821 SEQID: 193 claimed protein
• 23: PN: WO0069900 SEQID: 193 unclaimed sequence
• Somatostatin-28(1-12)
• Somatostatin 28(1-12)
• SS28(1-12)
• DTXSID40231038
• DA-77938
• 81286-16-0
• DTXCID40153529

• Inchi： 1S/C49H81N17O19S/c1-22(56-39(75)25(50)20-67)38(74)62-29(18-34(51)69)42(78)64-31(21-68)43(79)63-30(19-35(52)70)47(83)66-16-7-9-32(66)44(80)57-23(2)37(73)59-27(13-17-86-4)40(76)58-24(3)46(82)65-15-6-10-33(65)45(81)60-26(8-5-14-55-49(53)54)41(77)61-28(48(84)85)11-12-36(71)72/h22-33,67-68H,5-21,50H2,1-4H3,(H2,51,69)(H2,52,70)(H,56,75)(H,57,80)(H,58,76)(H,59,73)(H,60,81)(H,61,77)(H,62,74)(H,63,79)(H,64,78)(H,71,72)(H,84,85)(H4,53,54,55)/t22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-/m0/s1
• InChI Key： VQMDZCSYTGHXGO-QXVRTUGUSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](C)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(=O)O)CCC(=O)O)=O)CCC/N=C(\N)/N)=O)=O)=O)NC([C@H](C)NC([C@@H]1CCCN1C([C@H](CC(N)=O)NC([C@H](CO)NC([C@H](CC(N)=O)NC([C@H](C)NC([C@H](CO)N)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1243.561534
• Monoisotopic Mass: 1243.561534
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 86
• Rotatable Bond Count: 37
• Complexity: 2520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 620
• XLogP3: -11.4

Experimental Properties

• Color/Form: Solid
• Density: 1.6±0.1 g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.689
• Solubility: biological extracorporealIn Vitro:H2OPeptide Solubility and Storage Guidelines
• Water Partition Coefficient: Soluble in water.

Somatostatin-28 (1-12) Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Somatostatin-28 (1-12)

Research Briefing on Somatostatin-28 (1-12) and Related Compound 81286-16-0: Recent Advances in Chemical Biology and Therapeutics

Somatostatin-28 (1-12), a bioactive peptide fragment derived from the larger somatostatin-28 molecule, has recently gained attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This fragment, along with the related compound 81286-16-0 (a synthetic analog or derivative), has been the subject of several recent studies exploring their biological activities, receptor interactions, and potential clinical uses. The current research landscape suggests these molecules may play significant roles in neuroendocrine regulation, cancer therapy, and metabolic disorders.

Recent structural studies using NMR spectroscopy and X-ray crystallography have provided new insights into the molecular conformation of Somatostatin-28 (1-12) and its interaction with somatostatin receptors (SSTRs). A 2023 study published in Journal of Medicinal Chemistry demonstrated that this peptide fragment maintains significant binding affinity to SSTR2 and SSTR5, though with different selectivity patterns compared to the full-length somatostatin-28. The compound 81286-16-0, when co-administered, was shown to enhance the stability and bioavailability of Somatostatin-28 (1-12) in in vitro models.

In therapeutic applications, preclinical studies have investigated the potential of Somatostatin-28 (1-12) in managing neuroendocrine tumors. A 2024 animal model study reported in Molecular Cancer Therapeutics showed that targeted delivery of this peptide fragment, combined with 81286-16-0 as a stabilizing agent, resulted in significant tumor growth inhibition (58% reduction compared to controls) with minimal systemic side effects. The mechanism appears to involve both direct antiproliferative effects and modulation of tumor angiogenesis.

From a pharmaceutical development perspective, recent advancements in peptide synthesis and modification have enabled more efficient production of Somatostatin-28 (1-12) analogs. A notable 2023 patent application (WO2023/154672) describes novel synthetic routes for producing both the native peptide and 81286-16-0 with improved purity and yield. These technological improvements may facilitate future clinical translation of these compounds.

Current challenges in the field include optimizing the pharmacokinetic profile of Somatostatin-28 (1-12) for clinical use and fully elucidating its receptor signaling mechanisms. Ongoing research is exploring various formulation strategies, including nanoparticle encapsulation and PEGylation, to address these limitations. The compound 81286-16-0 continues to be investigated as both a potential therapeutic agent in its own right and as an adjunct to enhance the stability of peptide therapeutics like Somatostatin-28 (1-12).

Future research directions highlighted in recent reviews include the development of radiolabeled versions of Somatostatin-28 (1-12) for diagnostic imaging and the exploration of its potential in metabolic disorders beyond its traditional endocrine applications. The unique properties of 81286-16-0 as a chemical modifier may also open new avenues for peptide-based drug development in multiple therapeutic areas.